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Introduction

ATCO0065 is a potent and selective antagonist of the melanin-concentrating hormone receptor 1
(MCHR1) with demonstrated antidepressant-like activity in preclinical models.[1][2] The forced
swim test (FST) is a widely utilized behavioral assay to screen for potential antidepressant
efficacy.[1] This document provides a detailed protocol for utilizing the FST to evaluate the
antidepressant-like effects of ATC0065 in rats, based on published findings.

ATC0065 has an IC50 of 15.7 nM for human MCHR1 and has been shown to be orally active.
[1][2] In vivo studies have demonstrated that oral administration of ATC0065 at doses of 3-30

mg/kg significantly reduces immobility time in the rat forced swim test, which is indicative of an
antidepressant-like effect.[1]

Data Presentation

The following table summarizes the key in vitro and in vivo data for ATC0065.
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Parameter Value Reference

Melanin-Concentrating
Target [1][2]
Hormone Receptor 1 (MCHR1)

Activity Antagonist [1]
IC50 (human MCHR1) 15.7 nM [1][2]
Animal Model for FST Rat [1]
Route of Administration Oral [1]
Effective Dose Range (FST) 3 - 30 mg/kg [1]

) Significant reduction in
Observed Effect in FST ) o [1]
immobility time

Experimental Protocols

This section outlines the detailed methodology for conducting the forced swim test to assess
the antidepressant-like properties of ATC0065.

Animals

e Species: Male Sprague-Dawley rats
e Weight: 200-250 g

e Housing: Group-housed in a temperature-controlled room (22 + 2°C) with a 12-hour
light/dark cycle. Food and water should be available ad libitum.

o Acclimation: Animals should be acclimated to the housing facility for at least one week prior

to the experiment and handled daily for at least three days before the test to minimize stress.

Apparatus

o Atransparent Plexiglas cylinder (40 cm high x 20 cm in diameter).

e The cylinder should be filled with water (23-25°C) to a depth of 30 cm, which prevents the
rats from touching the bottom with their hind paws or tail.
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Drug Preparation and Administration

e Vehicle: The appropriate vehicle for dissolving ATC0065 should be determined based on its
solubility. A common vehicle for oral administration is 0.5% carboxymethyl cellulose (CMC) in
distilled water.

e ATCO0065 Dosing: Prepare solutions of ATC0065 to achieve final doses of 3, 10, and 30
mg/kg.

o Administration: Administer ATC0065 or vehicle orally (p.o.) via gavage 60 minutes prior to
the test session. The volume of administration should be consistent across all animals (e.g.,
5 ml/kg).

Forced Swim Test Procedure

The forced swim test is conducted in two sessions: a pre-test session and a test session,
separated by 24 hours.

Day 1: Pre-test Session (15 minutes)
¢ Place each rat individually into the swim cylinder for a 15-minute pre-swim.

o After 15 minutes, remove the rat from the water, gently dry it with a towel, and return it to its
home cage.

e The purpose of the pre-test is to induce a state of behavioral despair, leading to increased
immobility in the subsequent test session.

Day 2: Test Session (5 minutes)

Administer ATC0065 or vehicle orally 60 minutes before the test.

Place each rat individually into the swim cylinder for a 5-minute test session.

Record the entire 5-minute session using a video camera for later analysis.

After the 5-minute session, remove the rat, dry it, and return it to its home cage.
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Behavioral Scoring

e An observer blinded to the treatment conditions should score the video recordings.

e The total duration of immobility during the 5-minute test session is the primary behavioral

measure.

» Immobility is defined as the state in which the rat makes only the minimal movements
necessary to keep its head above water.

o Other behaviors that can be scored include:
o Swimming: Active movements of the limbs, including paddling and circling the cylinder.

o Climbing: Active attempts to climb the walls of the cylinder.

Statistical Analysis

o Data should be expressed as the mean = SEM for each group.

« Statistical analysis can be performed using a one-way analysis of variance (ANOVA)
followed by a post-hoc test (e.g., Dunnett's test) to compare the ATC0065-treated groups to
the vehicle-treated control group.

o Ap-value of less than 0.05 is typically considered statistically significant.

Mandatory Visualizations
Signaling Pathway of MCHR1 Antagonism
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Caption: MCHR1 signaling pathway and the antagonistic action of ATC0065.

Experimental Workflow for Forced Swim Test
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Caption: Experimental workflow for the two-day forced swim test protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ATC0065 in the
Forced Swim Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665808#atc0065-protocol-for-forced-swim-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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